Indium

• IUPAC Name: indium
• InChI: InChI=1S/In
• InChI Key: APFVFJFRJDLVQX-UHFFFAOYSA-N
• Canonical SMILES: [In]
• Molecular Formula: In
• DSSTOX Substance ID: DTXSID8052485
• Molecular Weight: 114.818 g/mol
• Physical Description: Soft, ductile, shiny, silver-white metal. Mp: 155.6 °C; bp: 2080 °C. Density 7.31 g cm-3., Other Solid, Ductile, shiny, silver-white metal that is softer than lead; [NIOSH] Oxidation states: 1+, 2+, and 3+; Only 3+ stable in water; [Nordberg, p. 845], SILVER-WHITE METAL OR BLACK POWDER., Ductile, shiny, silver-white metal that is softer than lead.
• Boiling Point: 3767 °F at 760 mmHg (NIOSH, 2023), 2072 °C, 2000 °C, 3767 °F
• Solubility: Insoluble (NIOSH, 2023), Insoluble in water in bulk form; soluble in most acids., Soluble in acids. Insoluble in alkalis., Insoluble in hot or cold water; very slightly soluble in sodium hydroxide, Solubility in water: none, Insoluble
• Density: 7.31 (NIOSH, 2023) - Denser than water; will sink, 7.31 g/cu cm at 20 °C, 7.3 g/cm³, 7.31
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 1.14X10-19 Pa at melting point, 0 mmHg (approx)
• Impurities: Typical Analysis of 99.99% purity indium:[Table#6530], Typical analysis of high purity indium by GDMS (glow discharge mass spectroscopy):[Table#6531], Qualities ranging from 99.97% to 99.99999% indium are commercially available. Impurities may be metallic (Ag, Cu, Pb, Sb, Sn, Cd, Tl, Zn, Fe, Al, Ga) and nonmetallic (S, Cl, O, Se, N). Their concentrations depend on the origin of the indium-containing feed material and on the production and refining process. Commercial grades are 99.97% (3N7), 99.99% (4N), 99.999% (5N), 99.9999% (6N), and 99.99999% (7N).
• Color/Form: Soft, white metal with bluish tinge. Ductile, malleable, softer than lead, leaves a mark on paper, crystalizes., Soft, silvery-white, malleable and ductile metal. Has plastic properties at cryogenic temperatures
• CAS No.: 7440-74-6
• Melting Point: 314 °F (NIOSH, 2023), 156.6 °C, 314 °F

Description

Indium is a chemical element with the symbol In and atomic number 49. It is a silvery-white, soft, malleable metal that belongs to the post-transition metals group. This compound was discovered in 1863 by Ferdinand Reich and Hieronymus Theodor Richter while examining zinc ore samples . The name “this compound” originates from the indigo blue line in its spectrum .

Preparation Methods

Synthetic Routes and Reaction Conditions

Indium can be prepared through various methods, including physical-chemical purification and electrorefining. One method involves smelting this compound using sodium hydroxide, sodium chloride, and sodium nitrate at 400°C for 20 minutes . Another method involves vacuum refining in two stages: 800–900°C for 2 hours and 950–1050°C for 2 hours . Electrorefining in an this compound sulfate-sulfuric acid system is also used, where this compound content is 60–80 g/L, pH 2.0–3.0, and current density 50–80 A/m² .

Industrial Production Methods

This compound is primarily extracted as a by-product of zinc ore processing. The extraction process involves roasting the zinc ore, followed by leaching with sulfuric acid to separate this compound from other metals. The this compound is then purified through electrorefining or solvent extraction techniques .

Chemical Reactions Analysis

Reactions with Water

Indium reacts slowly with water to produce This compound(III) hydroxide ($\text{In OH }_3$), which is sparingly soluble and amphoteric :
$2\,\text{In}+6\,\text{H}_2\text{O}\rightarrow 2\,\text{In OH }_3+3\,\text{H}_2\uparrow$
The hydroxide reacts with acids and alkalis:
$\text{In OH }_3+3\,\text{HCl}\rightarrow \text{InCl}_3+3\,\text{H}_2\text{O}$
$\text{In OH }_3+\text{NaOH}\rightarrow \text{Na}_3[\text{In OH }_6]$

Reactions with Halogens

This compound reacts vigorously with halogens to form trihalides ($\text{InX}_3$) :

Halogen	Product	Reaction Conditions
$\text{F}_2$	$\text{InF}_3$	Room temperature
$\text{Cl}_2$	$\text{InCl}_3$	Heated
$\text{Br}_2$	$\text{InBr}_3$	Heated
$\text{I}_2$	$\text{InI}_3$	Heated

These halides are Lewis acids, with $\text{InCl}_3$ widely used in organic catalysis .

Reactions with Acids

This compound dissolves in mineral acids to form $\text{In}^{3+}$ salts :
$2\,\text{In}+6\,\text{HCl}\rightarrow 2\,\text{InCl}_3+3\,\text{H}_2\uparrow$
$2\,\text{In}+3\,\text{H}_2\text{SO}_4\rightarrow \text{In}_2(\text{SO}_4)_3+3\,\text{H}_2\uparrow$
Reactivity varies with acid strength, as shown by standard electrode potentials :

Reaction	$E^0$ (V)
$\text{In}^{3+}+3\,\text{e}^-\rightarrow \text{In}$	-0.338
$\text{In}^++\text{e}^-\rightarrow \text{In}$	-0.14

Organothis compound Chemistry

Organothis compound compounds, such as trimethylthis compound ($\text{In CH}_3)_3$), are pivotal in semiconductor manufacturing . Recent advances highlight this compound’s role in catalysis:

• Cationic this compound catalysts (e.g., $\text{InCl}_3/\text{AgClO}_4$) enable dehydrative $\text{S}_N1$ reactions, forming α-alkyl propargyl compounds .

• This compound(III)-catalyzed cycloisomerization of 1,5-enynes yields tricyclic products with high stereoselectivity .

• Stereoselective allylation using allylthis compound reagents achieves >99% enantiomeric excess in chiral amine synthesis .

Thermodynamic Data

Key thermodynamic parameters for this compound :

Property	Value
Melting point	156.6°C (429.75 K)
Boiling point	2072°C (2345 K)
Enthalpy of fusion ($\Delta H_{\text{fus}}$)	3.26 kJ/mol
Enthalpy of vaporization ($\Delta H_{\text{vap}}$)	230 kJ/mol

This overview synthesizes this compound’s fundamental reactivity and its emerging applications in synthetic chemistry, supported by experimental and thermodynamic data.

Scientific Research Applications

Key Applications

• Electronics and Semiconductors
  • Indium Tin Oxide (ITO) : Approximately 70% of this compound consumption is for ITO production, which serves as a transparent conductive oxide in touchscreens, LCDs, and OLED displays. ITO allows for efficient light transmission while conducting electricity, making it essential for modern display technologies .
  • Compound Semiconductors : this compound is integral in creating compound semiconductors like this compound gallium arsenide (InGaAs) and this compound gallium nitride (InGaN), which are crucial for high-speed electronics and optoelectronic devices such as LEDs and laser diodes .
• Solar Energy
  • Thin-Film Solar Cells : this compound is used in copper this compound gallium selenide (CIGS) solar cells, known for their high efficiency and low production costs. CIGS cells have achieved efficiencies exceeding 20%, making them competitive with traditional silicon-based solar cells .
  • Perovskite Solar Cells : Recent advancements have incorporated this compound into perovskite solar cells, enhancing their performance and stability .
• Solders and Alloys
  • This compound enhances the mechanical properties of solders and alloys. Its low melting point allows for the creation of fusible alloys used in safety devices, temperature sensors, and electrical connections . this compound-containing solders are particularly valued in electronics for their ability to form reliable joints at lower temperatures.
• Atomic Energy
  • In nuclear applications, this compound serves as a neutron detector material and is used in control rods within reactors due to its ability to absorb neutrons effectively . This application is critical for maintaining safety and efficiency in nuclear power generation.
• Medical Applications
  • Radiopharmaceuticals : this compound-111 is utilized in medical imaging and cancer treatment due to its radioactive properties. It allows for targeted delivery of radiation to tumors while minimizing damage to surrounding healthy tissues . This application highlights this compound's role in advancing personalized medicine.
• Optical Applications
  • This compound compounds are used in the production of colored glasses and optical coatings that enhance durability and aesthetic qualities. These compounds contribute significantly to the glass manufacturing industry .

• This compound in Solar Technology :
  A study on CIGS solar cells demonstrated that incorporating this compound significantly improved the efficiency of energy conversion compared to traditional silicon cells. The research highlighted the potential for this compound-based technologies to lead the next generation of solar energy solutions .
• This compound's Role in Nuclear Safety :
  Research conducted on the use of this compound in control rods revealed that its neutron absorption capabilities enhance reactor safety by effectively moderating nuclear reactions. This application underscores the importance of this compound in maintaining operational safety standards within nuclear facilities .
• Medical Imaging Innovations :
  The application of this compound-111 as a radiopharmaceutical agent has transformed diagnostic imaging techniques, allowing for real-time monitoring of therapeutic agents within patients. This advancement illustrates the critical role of this compound in modern medical practices .

Mechanism of Action

The mechanism of action of indium compounds varies depending on their application. For example, this compound-111 chloride is used as a radioactive tracer for labeling monoclonal antibodies in diagnostic imaging . The this compound-111 emits gamma rays, which can be detected using a gamma camera, allowing for precise imaging of biological tissues .

Comparison with Similar Compounds

Indium is similar to other group 13 elements, such as gallium and thallium. this compound has unique properties that make it valuable in specific applications:

Gallium: Like this compound, gallium is used in semiconductors, but this compound has a higher melting point and is more ductile.

Thallium: Thallium is more toxic than this compound and is less commonly used in industrial applications.

Similar Compounds

• Gallium (Ga)
• Thallium (Tl)
• Aluminum (Al)

This compound’s unique combination of properties, such as its low melting point, high ductility, and ability to form stable compounds, makes it a valuable element in various scientific and industrial applications.

Biological Activity

Indium is a post-transition metal that has garnered attention in various fields, particularly in biomedicine and materials science. Its biological activity is influenced by its chemical forms, particularly this compound oxide and this compound chloride, which have been studied for their interactions with biological systems. This article explores the biological activity of this compound, including its effects on cells, potential therapeutic applications, and relevant case studies.

1. Chemical Forms of this compound

This compound primarily exists in two forms relevant to biological activity:

• This compound Oxide (In2O3) : Often used in nanoparticle form for various applications, including anticancer treatments.
• This compound Chloride (InCl3) : Commonly studied for its cytotoxic effects on human cells.

2.1 Anticancer Properties

Research has indicated that this compound complexes exhibit significant anticancer properties. For instance, this compound complexes with isoniazid-derived ligands have shown selective cytotoxicity against cancer cell lines such as MCF-7 (breast carcinoma) and PC-3 (prostate carcinoma). The most active compound, InL2, demonstrated an IC50 value of 10.34 ± 1.69 μM against MCF-7 cells, indicating potent anticancer activity .

2.2 Antimicrobial Activity

This compound oxide nanoparticles have been investigated for their antimicrobial properties. A study demonstrated that tin-doped this compound oxide nanoparticles exhibited enhanced anticandidal activity against Candida albicans. The minimum inhibitory concentration (MIC) values decreased significantly with higher doping concentrations of tin, highlighting the potential of this compound-based nanoparticles in treating fungal infections .

2.3 Cytotoxic Effects

This compound chloride has been shown to have detrimental effects on human dermal fibroblasts. Exposure to InCl3 resulted in altered cell morphology and reduced cell adhesion, as well as significant changes in mitochondrial structure indicative of oxidative stress. A study reported a decrease in cell coverage density from 14.2 cells/mm² to 9.2 cells/mm² upon treatment with InCl3 .

3.1 Pulmonary Effects of this compound Exposure

A notable case study involving workers exposed to this compound revealed biomarkers indicating lung damage and oxidative stress. Serum levels of inflammatory markers such as IL-1β and IL-6 were significantly elevated in these individuals, suggesting a direct correlation between this compound exposure and respiratory health issues .

Biomarker	Serum Level (μg/L)
SP-A	Elevated
IL-1β	Elevated
IL-6	Elevated

3.2 this compound in Radiopharmaceuticals

This compound-111 is widely used in nuclear medicine as a radiopharmaceutical agent for imaging and therapeutic purposes. It forms stable complexes that facilitate cellular uptake, enhancing the efficacy of targeted therapies . The ability of this compound to penetrate cell membranes due to its lipid-soluble complexes makes it a valuable tool in medical imaging and treatment.

4.

The biological activity of this compound is multifaceted, encompassing anticancer properties, antimicrobial effects, and potential cytotoxicity depending on its chemical form. Ongoing research continues to uncover the mechanisms by which this compound compounds interact with biological systems, paving the way for innovative therapeutic applications while also highlighting the need for caution regarding exposure risks.

5. Future Directions

Further studies are warranted to explore the full spectrum of biological activities associated with this compound compounds, particularly focusing on:

• Long-term health effects of this compound exposure.
• Development of novel this compound-based therapeutics.
• Mechanistic studies elucidating the pathways affected by this compound at the cellular level.

Q & A

Basic Research Questions

Q. What experimental methodologies are most effective for determining indium purity in synthesized compounds, and how can cross-contamination risks be minimized?

• Methodological Answer : To assess purity, combine spectroscopic techniques (e.g., X-ray Photoelectron Spectroscopy [XPS] for surface analysis) with bulk analysis via Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Cross-contamination is mitigated by using dedicated glassware, high-purity reagents, and controlled-environment chambers (e.g., gloveboxes under argon). Calibration curves for ICP-MS should include this compound standards spiked with common impurities (e.g., Sn, Ga) to quantify detection limits .
• Data Validation : Replicate measurements (n ≥ 5) and statistical analysis (e.g., Student’s t-test) confirm reproducibility. Tabulate results with confidence intervals (e.g., 95% CI) to highlight precision .

Q. How can researchers design experiments to evaluate this compound’s role in semiconductor alloys (e.g., InGaAs) without confounding variables from other alloy components?

• Methodological Answer : Use controlled synthesis methods like Molecular Beam Epitaxy (MBE) to isolate this compound’s contributions. Employ Density Functional Theory (DFT) simulations to model electronic properties, then validate experimentally via Hall effect measurements and photoluminescence spectroscopy. Control groups should exclude this compound to establish baseline behavior .
• Data Analysis : Compare experimental bandgap values with simulated results; discrepancies >5% warrant re-examining synthesis parameters (e.g., temperature, stoichiometry) .

Advanced Research Questions

Q. What strategies resolve contradictions in this compound toxicity data across in vitro and in vivo studies?

• Methodological Answer : Conduct systematic reviews of existing literature (e.g., Toxline, PubMed) to identify confounding factors (e.g., dosage variability, exposure duration). Prioritize studies with standardized protocols (e.g., OECD Guidelines). Use meta-analysis to quantify heterogeneity; I² values >50% suggest significant inconsistency, requiring subgroup analysis (e.g., cell type, animal model) .
• Case Study : A 2021 meta-analysis found hepatic toxicity discrepancies arose from differences in this compound compound solubility (e.g., InP vs. In₂O₃). Researchers should pre-test solubility profiles before designing toxicity assays .

Q. How can this compound-based catalysts be optimized for CO₂ reduction while avoiding deactivation mechanisms?

• Methodological Answer : Use operando spectroscopy (e.g., Raman, XAFS) to monitor active sites during catalysis. Screen this compound oxide morphologies (nanoparticles, nanowires) via High-Throughput Experimentation (HTE). Stability tests under cyclic voltammetry (1,000 cycles) identify degradation pathways (e.g., surface oxidation). Pair with computational models to predict optimal dopants (e.g., Cu, Fe) .
• Data Presentation : Tabulate turnover frequency (TOF) and Faradaic efficiency for each morphology. Highlight trade-offs between activity and stability (e.g., nanowires show 2× TOF but 30% faster deactivation) .

Q. Methodological Challenges

Q. What statistical approaches are suitable for analyzing this compound’s heterogeneous distribution in geological samples?

• Methodological Answer : Apply spatial statistics (e.g., kriging interpolation) to laser ablation ICP-MS data. Use principal component analysis (PCA) to differentiate this compound sources (e.g., hydrothermal vs. magmatic). Confounding elements (e.g., Zn, Fe) are normalized via log-ratio transformation .
• Validation : Compare field data with synthetic datasets generated via Monte Carlo simulations to assess model robustness .

Q. How should researchers formulate hypotheses about this compound’s behavior in novel ionic liquids?

• Methodological Answer : Start with ab initio molecular dynamics (AIMD) simulations to predict solvation structures. Validate with Extended X-ray Absorption Fine Structure (EXAFS) spectroscopy. Hypotheses must specify measurable outcomes (e.g., coordination number, diffusion coefficient) and include falsifiability criteria (e.g., “If In³⁰ forms tetrahedral complexes, EXAFS will show 4±0.3 ligands”) .

Q. Data Integrity & Reproducibility

Q. What protocols ensure reproducibility in this compound thin-film deposition studies?

• Methodological Answer : Document deposition parameters (e.g., pressure, substrate temperature) using the FAIR principles (Findable, Accessible, Interoperable, Reusable). Share raw data (e.g., XRD spectra) via repositories like Zenodo. Cross-validate results with independent techniques (e.g., ellipsometry for thickness, AFM for roughness) .
• Checklist : Provide step-by-step protocols in supplementary materials, including error margins for equipment (e.g., ±0.1 nm for AFM) .

Q. Ethical & Safety Considerations

Q. What safety protocols are critical when handling this compound nanoparticles in aerosol form?

• Methodological Answer : Use HEPA-filtered fume hoods and personal protective equipment (PPE) rated for nanomaterials. Monitor airborne concentrations via real-time particle counters. Toxicity screening (e.g., MTT assay) precedes in vivo work to establish safe exposure limits .
• Compliance : Align with NIH Guidelines for nanomaterial research, including waste disposal protocols for this compound-containing solutions .